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Compound of Interest

Compound Name: Monuron

Cat. No.: B1676734 Get Quote

Disclaimer: Monuron is an obsolete herbicide in many regions, including the United States and

Europe, due to environmental and health concerns.[1][2] Its registration for agricultural use in

the U.S. was canceled in 1977, and its production was discontinued in the U.S. in 1988.[1][3]

This document is intended for research, scientific, and drug development professionals for

informational and academic purposes only. Users must comply with all local, state, and national

regulations regarding the handling, use, and disposal of this chemical.

Introduction
Monuron (3-(p-chlorophenyl)-1,1-dimethylurea) is a non-selective, systemic herbicide

belonging to the phenylurea class.[3] Introduced in 1952, it has been historically used for total

vegetation control on non-cropland areas such as industrial sites, rights-of-way, and drainage

ditch banks. Monuron is effective against a wide range of annual and perennial grasses and

broadleaf weeds. Its primary mechanism of action is the inhibition of photosynthesis at

Photosystem II (PSII). Applied to the soil, it is absorbed by the roots and translocated

throughout the plant.

Physicochemical and Toxicological Properties
Monuron is a white, crystalline, odorless solid. It exhibits low solubility in water and

hydrocarbon solvents and is stable under normal conditions but is subject to microbial and

photodegradation.

Table 1: Physicochemical Properties of Monuron
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Property Value Reference

Chemical Formula C₉H₁₁ClN₂O

Molecular Weight 198.65 g/mol

Melting Point 174–175°C

Water Solubility 230 mg/L (at 25°C)

Vapor Pressure 5 x 10⁻⁷ mmHg (at 25°C)

| Soil Adsorption Coeff. (Koc) | ~400 cm³/g (Varies with soil type) | |

Table 2: Summary of Toxicological Data for Monuron

Test Organism Endpoint Value Reference

Rat (male, albino) Acute Oral LD₅₀ 1,480 - 3,600 mg/kg

Rabbit
Approximate Lethal

Oral Dose
1,500 mg/kg

Guinea Pig
Approximate Lethal

Oral Dose
670 mg/kg

| Human | Health Advisory | Suspected carcinogen | |

Mechanism of Action: Photosynthesis Inhibition
Monuron acts by interrupting the photosynthetic electron transport chain in plants. It binds to

the D1 quinone-binding protein in Photosystem II, blocking the binding site for plastoquinone.

This blockage prevents electron flow from PSII, halting ATP and NADPH production, which are

essential for CO₂ fixation. The subsequent build-up of high-energy electrons leads to the

formation of reactive oxygen species, causing lipid peroxidation, membrane damage, and

ultimately, cell death.
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Figure 1: Mechanism of action of Monuron as a Photosystem II inhibitor.
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Application Guidelines for Non-Cropland Areas
Note: Application rates are highly dependent on soil type, organic matter content, rainfall, and

the target weed species. Higher rates are required for heavier soils and for the control of deep-

rooted perennial weeds.

Table 3: Historical Application Rates for Non-Cropland Weed Control

Target Weeds Soil Type
Application
Rate (Active
Ingredient)

Remarks Reference

Annual Weeds
Lighter soils
(sandy loams)

5 - 10 lbs/acre
(5.6 - 11.2
kg/ha )

For short-term
control.

Heavier soils

(clays, high

organic matter)

10 - 20 lbs/acre

(11.2 - 22.4

kg/ha )

For extended

control.

Perennial Weeds All soil types

20 - 60 lbs/acre

(22.4 - 67.2

kg/ha )

Higher rates

needed for deep-

rooted species

like

Johnsongrass.

| Total Vegetation Control | General Non-Crop | 20 - 30 kg/ha | Used for long-term bare ground

maintenance. | |

Formulations: Monuron was typically available as an 80% wettable powder (WP) or in granular

form. Wettable powders require continuous agitation in the spray tank to maintain a uniform

suspension.

Environmental Fate and Persistence
Monuron's utility for long-term weed control is linked to its soil persistence. However, this same

property, combined with its mobility, raises significant environmental concerns, particularly

regarding groundwater contamination.
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Table 4: Environmental Fate Characteristics of Monuron

Parameter Value / Description Remarks Reference

Soil Half-Life (Field) 30 - 166 days

Highly variable
based on soil type,
moisture, and
microbial activity.

Persistence Up to 1-3 years

At heavier application

rates (23-230 kg/ha ),

phytotoxic levels can

persist for several

seasons.

Primary Degradation
Microbial

Biodegradation

N-demethylation and

hydroxylation are key

pathways.

Secondary

Degradation
Photodegradation

Occurs on the soil

surface and in water.

Hydrolysis Negligible

Stable in neutral

solutions at room

temperature.

| Leaching Potential | Moderate to High | Moves readily in light-textured (sandy) soils, with

potential to reach depths of 40 cm. | |
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Figure 2: Key environmental fate pathways for Monuron in soil.

Experimental Protocols
The following are generalized protocols for assessing the efficacy and environmental behavior

of Monuron. These should be adapted based on specific research objectives and available

equipment.

Objective: To determine the effective dose-response of Monuron formulations on a mixed

population of weeds in a non-cropland setting.

Materials:

Monuron formulation (e.g., 80% WP).

Calibrated backpack or plot sprayer.
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Personal Protective Equipment (PPE): gloves, goggles, respirator.

Plot marking equipment (stakes, flags).

Quadrat frame (e.g., 1m x 1m) for weed assessment.

Data collection sheets.

Procedure:

Site Selection: Choose a non-cropland area with a uniform distribution of target weeds.

Ensure the site is isolated to prevent runoff into sensitive areas.

Experimental Design: Use a randomized complete block design with at least four

replications. Blocks should be placed perpendicular to any environmental gradient (e.g.,

slope).

Plot Layout: Establish plots of a standard size (e.g., 2m x 5m). Include an untreated control

and at least 3-4 application rates of Monuron.

Pre-Application Assessment: Within each plot, use a quadrat to record weed species present

and estimate percent cover or density.

Herbicide Application:

Calibrate the sprayer to deliver a known volume (e.g., 200-400 L/ha).

Prepare the spray solution for each treatment rate. For WP formulations, create a slurry in

a small amount of water before adding to the main tank. Maintain continuous agitation.

Apply the treatments evenly to their respective plots.

Post-Application Assessment: Evaluate weed control at set intervals (e.g., 2, 4, 8, and 16

weeks after treatment). Use the quadrat to assess percent weed control relative to the

untreated control plots.

Data Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine significant

differences between treatments. Calculate the dose required for a certain level of control
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Figure 3: Experimental workflow for a Monuron field efficacy trial.

Objective: To determine the rate of Monuron degradation in a specific soil type under

controlled laboratory conditions.

Materials:

Analytical grade Monuron.

Representative soil from the intended use area, sieved (<2 mm).

Incubation containers (e.g., 250 mL glass jars).

High-Performance Liquid Chromatograph (HPLC) with UV detector.

Solvents for extraction (e.g., acetonitrile, methanol).

Solid-Phase Extraction (SPE) cartridges for cleanup if needed.

Analytical balance, centrifuge, shaker.

Procedure:

Soil Characterization: Analyze the soil for texture, organic matter content, pH, and microbial

biomass.

Soil Treatment:

Adjust soil moisture to 50-60% of water holding capacity.
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Spike a known mass of soil with Monuron dissolved in a minimal amount of solvent to

achieve the desired concentration (e.g., corresponding to a field application rate). Allow

the solvent to evaporate.

Thoroughly mix the spiked soil for homogeneity.

Incubation:

Aliquot the treated soil into replicate incubation jars for each time point (e.g., 0, 7, 14, 30,

60, 90, 120 days).

Incubate in the dark at a constant temperature (e.g., 25°C). Maintain soil moisture by

periodic additions of water.

Sampling and Extraction:

At each time point, remove replicate jars for analysis.

Extract Monuron from a subsample of soil using an appropriate solvent (e.g., acetonitrile)

by shaking for a set period (e.g., 2 hours).

Centrifuge the samples and collect the supernatant.

Analysis:

Filter the extract and analyze the concentration of Monuron using HPLC-UV.

Develop a calibration curve using analytical standards.

Data Analysis:

Plot the concentration of Monuron versus time.

Fit the data to a first-order decay model (Cₜ = C₀e⁻ᵏᵗ) to calculate the degradation rate

constant (k) and the time to 50% dissipation (DT₅₀ or half-life).

Safety and Handling
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Personal Protective Equipment (PPE): When handling Monuron, especially the concentrated

powder, appropriate PPE is critical. This includes chemical-resistant gloves, coveralls, and

respiratory protection to avoid inhalation of dust.

Environmental Precautions: Due to its potential for leaching and toxicity to aquatic organisms,

Monuron should not be applied near water bodies, on frozen ground, or on highly permeable

soils with a shallow water table. Extreme care must be taken to avoid spray drift and runoff.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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